Cas no 2166376-64-1 (Glucocorticoid receptor agonist-2 Ala-Ala-Mal)

• Product Name: Glucocorticoid receptor agonist-2 Ala-Ala-Mal
• CAS No: 2166376-64-1
• MF: C₄₇H₅₀F₂N₄O₁₂
• MW: 900.916320323944
• CID: 6624051
• PubChem ID: 134491744
• Update Time: 2025-06-08

Glucocorticoid receptor agonist-2 Ala-Ala-Mal Chemical and Physical Properties

Names and Identifiers

• CS-0626456
• Glucocorticoid receptor agonist-2 Ala-Ala-Mal
• SCHEMBL20131986
• HY-148436
• 2166376-64-1

• Inchi： 1S/C47H50F2N4O12/c1-24(50-38(58)15-17-53-39(59)12-13-40(53)60)41(61)51-25(2)42(62)52-27-6-5-7-30(18-27)63-29-10-8-26(9-11-29)43-64-37-21-31-32-20-34(48)33-19-28(55)14-16-44(33,3)46(32,49)35(56)22-45(31,4)47(37,65-43)36(57)23-54/h5-14,16,18-19,24-25,31-32,34-35,37,43,54,56H,15,17,20-23H2,1-4H3,(H,50,58)(H,51,61)(H,52,62)/t24-,25-,31-,32-,34-,35-,37+,43+,44-,45-,46-,47+/m0/s1
• InChI Key： KRZIDULFZLGQNC-IVNSWYEUSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H]3[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)O[C@H](C1C=CC(=CC=1)OC1C=CC=C(C=1)NC([C@H](C)NC([C@H](C)NC(CCN1C(C=CC1=O)=O)=O)=O)=O)O3)F)=O)C

Computed Properties

• Exact Mass: 900.33932937g/mol
• Monoisotopic Mass: 900.33932937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 65
• Rotatable Bond Count: 13
• Complexity: 2060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 227Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 1097.5±65.0 °C(Predicted)
• pka: 12.74±0.70(Predicted)

Additional information on Glucocorticoid receptor agonist-2 Ala-Ala-Mal

Glucocorticoid Receptor Agonist-2 Ala-Ala-Mal: A Comprehensive Overview

The compound with CAS No. 2166376-64-1, commonly referred to as Glucocorticoid Receptor Agonist-2 Ala-Ala-Mal, is a highly specialized molecule designed to interact with the glucocorticoid receptor (GR). This receptor is a key player in the body's response to stress and inflammation, making this compound a significant area of interest in pharmacological research. The molecule's structure, which includes the Ala-Ala-Mal sequence, is engineered to enhance its binding affinity and selectivity for the GR, thereby optimizing its therapeutic potential.

Recent advancements in molecular biology have shed light on the intricate mechanisms by which Glucocorticoid Receptor Agonist-2 Ala-Ala-Mal exerts its effects. Studies have demonstrated that this compound binds to the GR with high specificity, triggering a cascade of intracellular events that ultimately lead to the suppression of pro-inflammatory cytokines and the promotion of anti-inflammatory pathways. This dual action makes it particularly promising for the treatment of chronic inflammatory diseases such as rheumatoid arthritis, asthma, and inflammatory bowel disease.

One of the most notable features of Glucocorticoid Receptor Agonist-2 Ala-Ala-Mal is its ability to minimize systemic side effects, a common limitation of traditional glucocorticoids. By leveraging advanced drug delivery systems and targeted therapies, researchers have been able to enhance the compound's bioavailability while reducing its impact on non-target tissues. This innovation not only improves patient tolerance but also expands the range of potential applications for this compound.

Emerging research has also explored the role of Glucocorticoid Receptor Agonist-2 Ala-Ala-Mal in metabolic disorders. Preclinical studies suggest that this compound may play a role in regulating lipid metabolism and improving insulin sensitivity, opening new avenues for its use in conditions such as obesity and type 2 diabetes. These findings underscore the versatility of Glucocorticoid Receptor Agonist-2 Ala-Ala-Mal and highlight its potential as a multi-target therapeutic agent.

In terms of clinical development, Glucocorticoid Receptor Agonist-2 Ala-Ala-Mal has shown remarkable promise in early-stage trials. Patients treated with this compound have reported significant reductions in inflammation markers, improved symptom management, and enhanced quality of life. These results have encouraged further investigation into its long-term efficacy and safety profile.

Looking ahead, the future of Glucocorticoid Receptor Agonist-2 Ala-Ala-Mal appears bright. Ongoing research is focused on optimizing its pharmacokinetic properties, exploring novel delivery mechanisms, and identifying new therapeutic indications. As our understanding of the glucocorticoid receptor continues to grow, so too does the potential for this compound to revolutionize the treatment of inflammatory and metabolic disorders.